Cas no 897618-59-6 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide)
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide
- F2068-0284
- AKOS024625069
- N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3,4-dimethylbenzamide
- N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
- N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-3,4-dimethylbenzamide
- 897618-59-6
-
- Inchi: 1S/C21H26FN3O3S/c1-16-3-4-18(15-17(16)2)21(26)23-9-14-29(27,28)25-12-10-24(11-13-25)20-7-5-19(22)6-8-20/h3-8,15H,9-14H2,1-2H3,(H,23,26)
- InChI Key: CVYPTTPZQKYELG-UHFFFAOYSA-N
- SMILES: S(CCNC(C1C=CC(C)=C(C)C=1)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O
Computed Properties
- Exact Mass: 419.16789104g/mol
- Monoisotopic Mass: 419.16789104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.1Ų
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2068-0284-2μmol |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-5μmol |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-10μmol |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-20μmol |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-1mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-2mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-3mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-4mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-5mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0284-10mg |
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide |
897618-59-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide
Research Brief on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6)
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique sulfonamide and piperazine moieties, has been investigated for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The structural complexity of this molecule, featuring a 4-fluorophenyl group and a 3,4-dimethylbenzamide tail, suggests its potential as a modulator of specific neurotransmitter receptors, making it a promising candidate for further drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its affinity for serotonin (5-HT) and dopamine (D2) receptors, which are critical targets in the treatment of psychiatric and neurological conditions such as schizophrenia, depression, and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, further supporting its potential as a CNS-active agent. These findings are particularly relevant given the growing demand for novel therapeutics with improved efficacy and reduced side effects in mental health treatment.
One of the most notable advancements in the study of this compound is its synthesis and optimization. Researchers have developed scalable synthetic routes to produce high-purity batches of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide, enabling more extensive preclinical evaluations. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity and purity. These methodological refinements are crucial for advancing the compound to later stages of drug development.
In vivo studies have provided preliminary evidence of the compound's therapeutic potential. Animal models of anxiety and depression have shown promising behavioral responses following administration of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide. Notably, the compound exhibited anxiolytic and antidepressant-like effects without the sedative side effects commonly associated with current treatments. These results suggest a favorable safety profile, although further toxicological studies are required to fully assess its long-term effects.
Despite these encouraging findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed. Researchers are currently exploring structural analogs and prodrug strategies to enhance the pharmacokinetic properties of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6) represents a promising lead compound in the search for novel CNS therapeutics. Its unique pharmacological profile and demonstrated efficacy in preclinical models highlight its potential for further development. Continued research efforts will be essential to fully realize its therapeutic applications and address the remaining challenges in its drug development pathway.
897618-59-6 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)